Cas no 2171256-11-2 ((2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2171256-11-2
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5756712
• PubChem ID: 165535675
• Update Time: 2025-06-08

(2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1518904
• (2S)-2-{[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid
• 2171256-11-2
• (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

• Inchi： 1S/C27H25ClN2O5/c1-2-7-24(26(32)33)30-25(31)16-12-17(28)14-18(13-16)29-27(34)35-15-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-14,23-24H,2,7,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
• InChI Key： ASDKCFUWQBCPIX-DEOSSOPVSA-N
• SMILES： ClC1=CC(=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

Introduction to (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic Acid (CAS No. 2171256-11-2)

(2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid, identified by its CAS number 2171256-11-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its chiral center and multiple functional groups, contributes to its unique pharmacological profile.

The molecular framework of (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid incorporates several key features that are of particular interest to researchers. The presence of a 3-chloro substituent on the phenyl ring and a 9H-fluoren-9-ylmethoxycarbonyl group attached to an amino function suggests potential interactions with biological targets. These structural elements are often exploited to modulate the binding affinity and selectivity of drug candidates.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced therapeutic efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid makes it an attractive candidate for further investigation in this context. The use of advanced synthetic techniques has enabled the precise construction of this molecule, ensuring its suitability for preclinical and clinical studies.

The pharmacological properties of this compound have been explored in various preclinical models. Initial studies have indicated that it may exhibit potent activity against certain enzymes and receptors involved in inflammatory and metabolic pathways. The 3-chloro group and the 9H-fluoren-9-ylmethoxycarbonyl moiety are believed to play crucial roles in mediating these interactions. Further research is ongoing to elucidate the exact mechanisms through which this compound exerts its effects.

The synthesis of (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful assembly of various building blocks, including protected amino acids and aromatic derivatives. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity throughout the synthetic process. This level of precision is essential for producing compounds that are suitable for biological evaluation.

In the context of drug discovery, the availability of high-quality starting materials and intermediates is crucial for the successful development of novel therapeutics. The synthesis of this compound highlights the importance of robust synthetic methodologies in enabling the production of complex molecules. Advances in solid-phase synthesis and flow chemistry have further enhanced the efficiency and scalability of such processes, making it feasible to produce large quantities of these advanced intermediates.

The potential applications of (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid extend beyond its initial biological evaluations. Its structural features make it a versatile scaffold for designing new analogs with improved pharmacokinetic properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the activity and selectivity of this compound for various therapeutic indications.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like this one. Molecular modeling techniques can predict how different structural modifications will affect the biological activity of a compound. These predictions are often validated through experimental studies, providing a synergistic approach to optimizing drug candidates.

The role of natural product-inspired scaffolds in modern drug discovery cannot be overstated. Many successful drugs have been derived from natural products, which often contain complex structures with multiple functional groups. The structural inspiration provided by natural products has led to the development of novel compounds with unique pharmacological profiles. The scaffold presented by (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid aligns well with this trend, offering potential therapeutic benefits.

The regulatory landscape for new drug development is becoming increasingly stringent, necessitating rigorous testing and validation before clinical translation. The comprehensive characterization of compounds like this one is essential for meeting regulatory requirements. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography provide detailed insights into the structure and purity of these molecules, ensuring their suitability for further development.

The collaboration between academic institutions and pharmaceutical companies is critical for advancing drug discovery efforts. Such partnerships facilitate the sharing of expertise, resources, and data, ultimately leading to faster translation from bench to market. The development pipeline for compounds like (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid benefits from such collaborations, as they enable researchers to access cutting-edge technologies and experimental platforms.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Continued research will focus on optimizing its pharmacological profile through structure-based drug design approaches. Additionally, exploring its potential in combination therapies may unlock new therapeutic strategies against complex diseases.